Cas no 1203116-60-2 (2-(4-methoxyphenyl)-N-{2-(6-methylpyridazin-3-yl)aminoethyl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{2-(6-methylpyridazin-3-yl)aminoethyl}acetamide
• CAS No: 1203116-60-2
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 6211523
• PubChem ID: 45502501
• Update Time: 2025-10-30

2-(4-methoxyphenyl)-N-{2-(6-methylpyridazin-3-yl)aminoethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{2-(6-methylpyridazin-3-yl)aminoethyl}acetamide
• SR-01000923680
• AKOS024515236
• 2-(4-methoxyphenyl)-N-{2-[(6-methylpyridazin-3-yl)amino]ethyl}acetamide
• F5600-0041
• 2-(4-methoxyphenyl)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide
• VU0648620-2
• 2-(4-methoxyphenyl)-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]acetamide
• VU0648620-1
• SR-01000923680-1
• 1203116-60-2

• Inchi： 1S/C16H20N4O2/c1-12-3-8-15(20-19-12)17-9-10-18-16(21)11-13-4-6-14(22-2)7-5-13/h3-8H,9-11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： FKCIYQIECCJPPV-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OC)NCCNC1=CC=C(C)N=N1

Computed Properties

• Exact Mass: 300.159
• Monoisotopic Mass: 300.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-N-{2-(6-methylpyridazin-3-yl)aminoethyl}acetamide

Comprehensive Overview of 2-(4-methoxyphenyl)-N-{2-(6-methylpyridazin-3-yl)aminoethyl}acetamide (CAS No. 1203116-60-2)

2-(4-methoxyphenyl)-N-{2-(6-methylpyridazin-3-yl)aminoethyl}acetamide, with the CAS number 1203116-60-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a methoxyphenyl group and a methylpyridazine moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies in medicinal chemistry.

The compound's chemical structure features a 4-methoxyphenyl group linked to an acetamide backbone, further extended by a 6-methylpyridazin-3-yl aminoethyl side chain. This configuration suggests potential interactions with enzymes or receptors involved in cell signaling pathways. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally diverse molecules, as they often serve as key intermediates or lead compounds in the development of novel therapeutics. The integration of computational chemistry tools has further accelerated the exploration of 1203116-60-2, enabling researchers to predict its bioactivity and optimize its properties.

In the context of user-searched topics, questions like "What is the role of 2-(4-methoxyphenyl)-N-{2-(6-methylpyridazin-3-yl)aminoethyl}acetamide in drug development?" or "How does CAS 1203116-60-2 interact with biological systems?" are frequently encountered. Addressing these, studies suggest that the compound's methoxy and pyridazine functionalities may contribute to its ability to modulate protein-protein interactions or inhibit specific enzymes. Its solubility and stability under physiological conditions are also critical factors under investigation, as these properties directly impact its potential as a drug candidate.

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In summary, 2-(4-methoxyphenyl)-N-{2-(6-methylpyridazin-3-yl)aminoethyl}acetamide (CAS 1203116-60-2) represents a promising area of research at the intersection of medicinal chemistry and molecular biology. Its structural complexity and potential therapeutic applications make it a valuable subject for both academic studies and industrial R&D. As advancements in AI-assisted molecular design continue, the exploration of this compound is expected to yield further insights into its mechanistic roles and clinical potential.